Cas no 2361655-88-9 (N-(4-fluoro-3-sulfamoylphenyl)methylprop-2-enamide)

• Product Name: N-(4-fluoro-3-sulfamoylphenyl)methylprop-2-enamide
• CAS No: 2361655-88-9
• MF: C₁₀H₁₁FN₂O₃S
• MW: 258.269344568253
• CID: 5975663
• PubChem ID: 139018849
• Update Time: 2025-06-10

N-(4-fluoro-3-sulfamoylphenyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-3-sulfamoylphenyl)methylprop-2-enamide
• 2361655-88-9
• Z3024770759
• N-[(4-Fluoro-3-sulfamoylphenyl)methyl]prop-2-enamide
• EN300-26577397

• Inchi： 1S/C10H11FN2O3S/c1-2-10(14)13-6-7-3-4-8(11)9(5-7)17(12,15)16/h2-5H,1,6H2,(H,13,14)(H2,12,15,16)
• InChI Key： NQYNBOSAHNYWMC-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(CNC(C=C)=O)=C1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 258.04744155g/mol
• Monoisotopic Mass: 258.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.6Ų

Additional information on N-(4-fluoro-3-sulfamoylphenyl)methylprop-2-enamide

N-(4-Fluoro-3-Sulfamoylphenyl)Methylprop-2-enamide: A Comprehensive Overview

N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide (CAS No. 2361655-88-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide.

Chemical Structure and Properties

N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide is characterized by its distinctive molecular structure, which includes a fluoro-substituted phenyl ring and a sulfonamide group. The presence of these functional groups imparts specific chemical properties to the compound. The fluoro substituent enhances the lipophilicity and metabolic stability of the molecule, while the sulfonamide group contributes to its biological activity. The compound has a molecular formula of C₁₁H₁₁FNO₃S and a molecular weight of 260.27 g/mol.

The physical properties of N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide include a melting point of approximately 150°C and good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various pharmaceutical applications, including in vitro and in vivo studies.

Synthesis Methods

The synthesis of N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-fluoro-3-sulfamoylbenzene with methyl acrylate in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield.

Another approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, the reactants are mixed in a microwave reactor under controlled conditions, leading to faster reaction times and higher yields compared to conventional methods.

Biological Activities

N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anticancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide has demonstrated significant anticancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a promising candidate for further development as an anticancer agent.

Clinical Applications and Future Directions

The potential clinical applications of N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been promising, with the compound showing good safety profiles and efficacy in animal models of inflammatory diseases and cancer.

Future research will focus on optimizing the pharmacokinetic properties of N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide, improving its bioavailability, and reducing potential side effects. Additionally, efforts will be made to identify synergistic combinations with other therapeutic agents to enhance its therapeutic potential.

Conclusion

N-(4-Fluoro-3-sulfamoylphenyl)methylprop-2-enamide (CAS No. 2361655-88-9) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its unique chemical structure, combined with its anti-inflammatory and anticancer properties, positions it as a valuable tool for both basic research and potential clinical applications. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.